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Compound of Interest

Compound Name: 5-Decyne

Cat. No.: B157701

This document provides essential safety and logistical information for the proper disposal of 5-
Decyne in a laboratory setting. Adherence to these procedures is critical for ensuring
personnel safety and regulatory compliance.

Proper disposal of 5-Decyne, a flammable liquid, requires careful handling and adherence to
hazardous waste regulations.[1][2][3] The primary disposal method for 5-Decyne is through an
approved waste disposal plant.[1][2][3] It should never be disposed of down the drain or in
regular trash.[4][5]

Immediate Safety and Handling Precautions

Before handling 5-Decyne, ensure all safety precautions are in place. This substance is a
flammable liquid and may cause skin and eye irritation.[1][2][6]

e Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face
protection.[1][2] Eyeshields and gloves are mandatory.

» Ventilation: Handle 5-Decyne in a well-ventilated area, preferably within a fume hood, to
avoid inhalation of vapors.[1][2]

« Ignition Sources: Keep 5-Decyne away from heat, hot surfaces, sparks, open flames, and
other ignition sources.[1][2][3] Use non-sparking tools when handling containers.[1][2][3]
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 Static Discharge: Take precautionary measures to prevent static discharge by grounding and
bonding containers and receiving equipment.[1][2][3]

Spill Management

In the event of a spill, immediately take the following steps:

» Evacuate and Ventilate: Remove all personnel from the immediate area and ensure
adequate ventilation.

» Control Ignition Sources: Eliminate all nearby sources of ignition.

o Containment: Absorb the spill with an inert, non-combustible material such as dry sand or
earth.

o Collection: Collect the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.[2]

o Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting the
cleaning materials as hazardous waste.

Quantitative Data Summary

The following table summarizes key quantitative data for 5-Decyne relevant to its handling and
disposal.
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Property Value Source
CAS Number 1942-46-7 [1]
Molecular Formula C10H18 [11[7]
Molecular Weight 138.25 g/mol [7]
Physical State Liquid [8]

Density 0.766 g/mL at 25 °C [7]
Boiling Point 177 °C [7]
Flash Point 58 °C (136.4 °F) - closed cup

UN Number UN3295 [1][2]

Hazard Class

3 (Flammable liquids)

[1]2]

Packing Group

[1](2]

Operational Disposal Protocol

The following step-by-step protocol outlines the procedure for the collection and disposal of 5-
Decyne waste in a laboratory environment.

Step 1: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[9][10][11]

o Dedicated Waste Container: Collect all waste containing 5-Decyne, including unused
product, reaction residues, and contaminated materials (e.g., pipette tips, gloves, absorbent
paper), in a designated hazardous waste container.

o Compatibility: The container must be chemically compatible with 5-Decyne. High-density
polyethylene (HDPE) or glass containers are generally suitable. Avoid using metal containers
for acidic or basic waste.[12]

o Container Integrity: Ensure the waste container is in good condition, free from cracks or
leaks, and has a secure, tightly fitting cap.[9][10]
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» Incompatible Wastes: Do not mix 5-Decyne waste with incompatible chemicals. Specifically,
keep it separate from oxidizing agents, acids, and bases.[9][11]

Step 2: Waste Container Labeling

Accurate and clear labeling of hazardous waste is a regulatory requirement.[5][10]
» Content Identification: Clearly label the container with the words "Hazardous Waste."[10]

o Chemical Name: List all chemical constituents, including "5-Decyne," without using
abbreviations or chemical formulas.[10]

e Hazard Pictograms: Affix the appropriate hazard pictograms for flammable liquids.

o Contact Information: Include the name and contact information of the principal investigator or
responsible personnel.[10]

Step 3: Storage of 5-Decyne Waste

Proper storage of hazardous waste is essential for safety and compliance.[12]

o Designated Storage Area: Store the waste container in a designated satellite accumulation
area (SAA) that is near the point of generation and under the supervision of laboratory
personnel.[9][12]

o Secondary Containment: Place the waste container in a secondary containment bin or tray to
contain any potential leaks or spills.[5][12]

» Ventilation: The storage area must be well-ventilated.[2][12]

» Container Closure: Keep the waste container securely closed at all times, except when
adding waste.[5][9]

e Accumulation Limits: Do not accumulate more than 55 gallons of hazardous waste or 1 quart
of acutely hazardous waste in the SAA.
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Step 4: Arranging for Disposal

Disposal of 5-Decyne must be handled by a licensed hazardous waste disposal facility.

o Contact Environmental Health & Safety (EHS): When the waste container is nearly full (no
more than 90% capacity) or has been in storage for the maximum allowed time (typically 90
to 180 days, depending on institutional and local regulations), contact your institution's EHS
department to arrange for a waste pickup.[12]

e Provide Documentation: Be prepared to provide the EHS department with a completed
hazardous waste tag or any other required documentation detailing the contents of the waste
container.

o Professional Disposal: The EHS department will then coordinate with a licensed waste
disposal vendor to transport and dispose of the 5-Decyne waste in accordance with all local,
state, and federal regulations.

Logical Workflow for 5-Decyne Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 5-Decyne.
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Caption: Workflow for the safe disposal of 5-Decyne waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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